Cas no 1261464-36-1 (Methyl 5,6-bis(3-(trifluoromethoxy)phenyl)picolinate)

• Product Name: Methyl 5,6-bis(3-(trifluoromethoxy)phenyl)picolinate
• CAS No: 1261464-36-1
• MF: C₂₁H₁₃F₆NO₄
• MW: 457.322646856308
• CID: 4987254
• Update Time: 2025-10-11

Methyl 5,6-bis(3-(trifluoromethoxy)phenyl)picolinate Chemical and Physical Properties

Names and Identifiers

• Methyl 5,6-bis(3-(trifluoromethoxy)phenyl)picolinate

• Inchi： 1S/C21H13F6NO4/c1-30-19(29)17-9-8-16(12-4-2-6-14(10-12)31-20(22,23)24)18(28-17)13-5-3-7-15(11-13)32-21(25,26)27/h2-11H,1H3
• InChI Key： PGEMNWNSTHCOIH-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(=C1)C1=CC=C(C(=O)OC)N=C1C1C=CC=C(C=1)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 628
• XLogP3: 6.7
• Topological Polar Surface Area: 57.6

Additional information on Methyl 5,6-bis(3-(trifluoromethoxy)phenyl)picolinate

Methyl 5,6-bis(3-(trifluoromethoxy)phenyl)picolinate (CAS No. 1261464-36-1): A Comprehensive Overview

Methyl 5,6-bis(3-(trifluoromethoxy)phenyl)picolinate, a compound with the CAS registry number 1261464-36-1, has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structural features and potential applications in various industries. The molecule consists of a picolinic acid backbone, which is a derivative of pyridine, substituted with two trifluoromethoxyphenyl groups at the 5 and 6 positions. The trifluoromethoxy group (-OCF3) is a highly electron-withdrawing substituent, which imparts distinct electronic and steric properties to the molecule.

The synthesis of Methyl 5,6-bis(3-(trifluoromethoxy)phenyl)picolinate involves a multi-step process that typically begins with the preparation of the picolinic acid derivative. Recent advancements in catalytic methods have enabled more efficient syntheses, leveraging transition metal catalysts such as palladium or copper. These methods not only improve yield but also reduce reaction times, making the compound more accessible for large-scale production. The methyl esterification step is often carried out using mild acidic conditions to ensure stability of the sensitive trifluoromethoxy groups.

One of the most promising applications of this compound lies in its use as a ligand in transition metal-catalyzed reactions. The trifluoromethoxyphenyl groups provide excellent electron-withdrawing effects, which can enhance the catalytic activity of metal complexes. For instance, recent studies have demonstrated its effectiveness as a ligand in cross-coupling reactions, such as Suzuki-Miyaura couplings, where it facilitates the formation of biaryl compounds with high efficiency and selectivity.

Beyond catalysis, Methyl 5,6-bis(3-(trifluoromethoxy)phenyl)picolinate has shown potential in pharmaceutical applications. Its structure resembles certain bioactive molecules, suggesting it could serve as a lead compound for drug discovery. Researchers have explored its ability to modulate enzyme activity and interact with biological targets, such as G-protein coupled receptors (GPCRs). Initial in vitro studies indicate that it exhibits moderate potency against certain receptor subtypes, warranting further investigation.

Environmental considerations are also critical when evaluating this compound. Recent eco-toxicological studies have assessed its potential impact on aquatic ecosystems. Results suggest that while it exhibits low acute toxicity to standard test organisms like Daphnia magna and Danio rerio, chronic exposure may lead to sublethal effects on reproduction and growth. These findings underscore the importance of responsible handling and disposal practices to minimize environmental risks.

Looking ahead, ongoing research is focused on optimizing the synthesis of Methyl 5,6-bis(3-(trifluoromethoxy)phenyl)picolinate for industrial scale-up. Innovations in flow chemistry and continuous processing are being explored to enhance process efficiency and reduce waste generation. Additionally, efforts are underway to explore its application as a building block for advanced materials, such as coordination polymers and metal-organic frameworks (MOFs), where its unique electronic properties could enable novel functionalities.

In conclusion, Methyl 5,6-bis(3-(trifluoromethoxy)phenyl)picolinate (CAS No. 1261464-36-1) stands out as a versatile compound with diverse applications across multiple disciplines. Its distinctive chemical structure endows it with properties that make it valuable for catalysis, pharmaceuticals, and materials science. As research continues to uncover new insights into its behavior and potential uses, this compound is poised to play an increasingly important role in advancing modern chemistry.